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Compound of Interest

Compound Name: 1-Naphthyl isocyanate

Cat. No.: B1211104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Naphthyl isocyanate (CAS No. 86-84-0), also known as α-Naphthyl isocyanate

or 1-Isocyanatonaphthalene, is a highly reactive aromatic isocyanate.[1][2] Its utility in organic

synthesis—particularly in the preparation of urethanes, pharmaceuticals, and agrochemicals—

makes it a valuable reagent in research and development.[1][3] However, its reactivity also

presents significant health and safety hazards that demand rigorous handling protocols. This

guide provides a comprehensive overview of the safety data, handling procedures, and

emergency responses necessary for the safe use of 1-Naphthyl isocyanate in a laboratory

setting.

Hazard Identification and Classification
1-Naphthyl isocyanate is classified as a hazardous chemical and is accompanied by the

"Danger" signal word.[4][5] It is a lachrymator, meaning it can cause tearing.[6][7] The primary

hazards are associated with its toxicity and irritant properties.

GHS Hazard Classifications:[4][5]

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)
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Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2)

Respiratory Sensitization (Category 1)

Specific Target Organ Toxicity — Single Exposure (Category 3), primarily affecting the

respiratory system.

Hazardous to the Aquatic Environment, Chronic Hazard (Category 3)

Hazard Statements (H-codes):[2][4]

H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled.[8]

H315: Causes skin irritation.[2][4]

H317: May cause an allergic skin reaction.[2][4]

H319: Causes serious eye irritation.[2][4]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][4]

H335: May cause respiratory irritation.[2][4]

H412: Harmful to aquatic life with long-lasting effects.[2][4]

Quantitative Data Summary
The physical, chemical, and toxicological properties of 1-Naphthyl isocyanate are

summarized below for easy reference.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₁H₇NO [1][5]

Molecular Weight 169.18 g/mol [1][4]

Appearance
Colorless to pale

yellow/orange clear liquid
[1][3]

Odor Pungent [5]

Melting Point 4 °C (39.2 °F) [1][4][5]

Boiling Point 267-270 °C (516-518 °F) [4][5]

Density 1.177 g/mL at 25 °C [1][4]

Flash Point
113 - 135 °C (235.4 - 275 °F) -

Closed Cup
[4][5][9]

Vapor Pressure
1.3 hPa @ 137 °C; 168.8

mmHg @ 37.7 °C
[5][9]

Vapor Density 2.9 (vs. air) [9]

| Solubility | Soluble in alcohol, chloroform, diethyl ether.[2][9] Reacts with water.[10] |

Table 2: Toxicological and Exposure Data

Parameter Value Source(s)

Acute Toxicity
Category 4 (Oral, Dermal,
Inhalation)

[5]

Sensitization

Respiratory Sensitizer

(Category 1); Possible skin

sensitizer.

[4][5][8]

Target Organs Respiratory system [4][5]

Carcinogenicity

Not identified as a probable,

possible, or confirmed human

carcinogen by IARC.

[9]
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| Occupational Exposure Limits | No specific limits established by major regulatory bodies.

General isocyanate limits may apply. |[5][11] |

Safe Handling and Storage Protocols
Adherence to strict protocols is mandatory to minimize exposure and ensure safety.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of 1-Naphthyl isocyanate must be performed in a certified chemical

fume hood to avoid inhalation of vapors.[6][12]

Eye Protection: Chemical safety goggles are required. For tasks with a higher risk of

splashing, a face shield should also be worn.[4][12]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure gloves are

inspected before use and changed frequently, especially if contaminated.[4][12]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved respirator with an appropriate filter (e.g., type ABEK) is

necessary.[2][7]

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1-Naphthyl Isocyanate Handling.

Procedural Protocols for Handling
Preparation: Before starting work, ensure a chemical fume hood is operational and all

necessary PPE is available and in good condition. Locate the nearest eyewash station and

safety shower.[5]

Aliquotting: Dispense the liquid carefully to avoid splashing. Use a closed system or

appropriate exhaust ventilation whenever possible.[6]
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Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[5][6] Do not eat, drink, or smoke in the laboratory area.[5][9]

Avoid Contamination: Keep the container tightly closed when not in use.[9] Avoid contact

with skin, eyes, and clothing.[12]

Storage Requirements
Store in a cool, dry, and well-ventilated area, away from sources of ignition.[9]

Keep containers tightly sealed to prevent moisture contamination, which can cause a

reaction. The product is sensitive to light and moisture.[9]

Store locked up in a designated poison area.[6][12] Recommended storage temperature is 2-

8 °C under an inert gas.[1]

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, strong bases,

alcohols, and amines.[5][7]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
Inhalation: Immediately move the person to fresh air. If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical

attention.[5][6][13]

Skin Contact: Remove contaminated clothing immediately. Flush the affected skin with large

amounts of soap and water for at least 15 minutes. Seek medical attention if irritation or

other symptoms develop.[5][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5][6][13]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5][6]
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Caption: First Aid Decision Tree for 1-Naphthyl Isocyanate Exposure.

Spill and Accidental Release Protocol
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Stop the leak if it can be done without risk. Wear full PPE, including respiratory

protection.[12]

Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand,

silica gel, or universal binder.[5][6][12] Do not use cellulose-based absorbents.[10]

Collect: Carefully scoop the absorbed material into a suitable, labeled, and closed container

for hazardous waste disposal.[5][9]

Decontaminate: Clean the spill area thoroughly with an appropriate decontaminating solution

and then wash with soap and water.

Prevent Entry: Do not let the product enter drains or waterways.[5][6]
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Caption: Emergency Spill Response Workflow.

Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or

alcohol-resistant foam.[5][10]
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Specific Hazards: The compound is a combustible liquid.[4] Thermal decomposition can

release irritating and toxic gases and vapors, including nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO₂), and hydrogen cyanide.[5][7]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Disposal Considerations
Waste from 1-Naphthyl isocyanate is considered hazardous.[7] Disposal must be conducted

in accordance with all federal, state, and local environmental regulations.[5][6][12] Chemical

waste generators are responsible for correctly classifying and disposing of waste through an

approved hazardous waste disposal plant.[5] Do not empty into drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A-Naphthyl Isocyanate: An In-depth Technical Guide to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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